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Compound of Interest

Compound Name: KY371

Cat. No.: B15567786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KY-371, identified as acetylenedicarboxylic acid (PubChem CID: 371), is a small molecule that

has been investigated for its role as a potential modulator of the Wnt signaling pathway. The

Wnt pathway is a critical regulator of cellular processes, and its dysregulation is implicated in

various diseases, including cancer. Accurate quantification of KY-371 in biological matrices is

essential for pharmacokinetic studies, in vitro mechanism-of-action experiments, and overall

drug development.

These application notes provide detailed protocols for the quantification of KY-371 using two

common analytical techniques: High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-

MS/MS).

Chemical Information for KY-371 (Acetylenedicarboxylic Acid):
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Property Value

Chemical Name Acetylenedicarboxylic acid

Synonyms 2-Butynedioic acid

Molecular Formula C₄H₂O₄

Molecular Weight 114.06 g/mol

CAS Number 142-45-0

I. Quantification of KY-371 using LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and

selective method for quantifying small molecules in complex biological samples. This protocol

is suitable for the analysis of KY-371 in plasma and cell lysates.

Signaling Pathway Context
The Wnt signaling pathway is a complex cascade of protein interactions that ultimately leads to

the regulation of gene transcription. In the "off" state, a destruction complex phosphorylates β-

catenin, targeting it for degradation. In the "on" state, Wnt ligands bind to Frizzled receptors,

leading to the inactivation of the destruction complex, stabilization of β-catenin, and its

translocation to the nucleus to activate target gene expression. Small molecule inhibitors like

KY-371 are designed to interfere with this pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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